Cas no 1361599-06-5 (2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1361599-06-5
• MF: C₁₄H₇Cl₃F₃NO₂
• MW: 384.565091371536
• CID: 4970244
• Update Time: 2025-05-23

2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C14H7Cl3F3NO2/c15-8-3-2-7(11(16)12(8)17)13-6(5-10(22)23)1-4-9(21-13)14(18,19)20/h1-4H,5H2,(H,22,23)
• InChI Key： BQBDYACHCRJHEW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC=C(C(F)(F)F)N=1)CC(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetic acid

Introduction to 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetic Acid (CAS No. 1361599-06-5)

2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1361599-06-5, is characterized by its intricate molecular structure, which includes a pyridine core substituted with a trichlorophenyl group at the 2-position and a trifluoromethyl group at the 6-position, coupled with a carboxylic acid moiety at the 3-position. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential applications as an intermediate in synthesizing various pharmacologically active molecules. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may exhibit diverse chemical reactivity, making it a valuable building block for designing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy, paving the way for targeted drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity by interacting with specific binding sites. The structural motifs present in 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetic acid make it a potential candidate for inhibiting enzymes such as kinases and proteases, which are often implicated in various diseases, including cancer and inflammatory disorders. For instance, studies have shown that pyridine derivatives can serve as scaffolds for developing kinase inhibitors due to their ability to bind to the ATP-binding pockets of these enzymes.

Moreover, the trifluoromethyl group in this compound is known to enhance metabolic stability and binding affinity, which are critical factors for drug efficacy. This feature has been widely exploited in the design of modern pharmaceuticals, where trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic properties. The trichlorophenyl moiety, on the other hand, may contribute to lipophilicity and membrane permeability, further enhancing drug absorption and distribution.

Current research efforts are focused on synthesizing analogs of 2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetic acid to optimize its biological activity and reduce potential side effects. By employing strategies such as structure-activity relationship (SAR) studies and high-throughput screening (HTS), scientists aim to identify derivatives that exhibit higher selectivity and potency. These studies not only contribute to the development of novel therapeutics but also provide insights into the fundamental principles governing molecular recognition and drug-receptor interactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. Additionally, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in the synthesis process.

In conclusion,2-(2,3,4-Trichlorophenyl)-6-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1361599-06-5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile intermediate for drug discovery, while ongoing research continues to uncover new possibilities for its use in developing next-generation therapeutics. As our understanding of molecular interactions deepens, compounds like this are expected to play an increasingly crucial role in addressing unmet medical needs.